Cas no 2172180-33-3 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-yl)formamido}acetic acid)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-yl)formamido}acetic acid structure
2172180-33-3 structure
Product Name:2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-yl)formamido}acetic acid
CAS No:2172180-33-3
MF:C27H22N2O5
MW:454.473987102509
CID:6049947
PubChem ID:165529836
Update Time:2025-07-18

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-yl)formamido}acetic acid
    • 2172180-33-3
    • 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
    • EN300-1494350
    • Inchi: 1S/C27H22N2O5/c1-2-15-29(16-25(30)31)26(32)18-11-13-19(14-12-18)28-27(33)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h1,3-14,24H,15-17H2,(H,28,33)(H,30,31)
    • InChI Key: SEZVEUQPBQJJNU-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(C(N(CC#C)CC(=O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 454.15287181g/mol
  • Monoisotopic Mass: 454.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 774
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-yl)formamido}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1494350-1.0g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
2172180-33-3
1g
$0.0 2023-06-05
Enamine
EN300-1494350-50mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
2172180-33-3
50mg
$2829.0 2023-09-28
Enamine
EN300-1494350-100mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
2172180-33-3
100mg
$2963.0 2023-09-28
Enamine
EN300-1494350-250mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
2172180-33-3
250mg
$3099.0 2023-09-28
Enamine
EN300-1494350-500mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
2172180-33-3
500mg
$3233.0 2023-09-28
Enamine
EN300-1494350-1000mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
2172180-33-3
1000mg
$3368.0 2023-09-28
Enamine
EN300-1494350-2500mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
2172180-33-3
2500mg
$6602.0 2023-09-28
Enamine
EN300-1494350-5000mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
2172180-33-3
5000mg
$9769.0 2023-09-28
Enamine
EN300-1494350-10000mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
2172180-33-3
10000mg
$14487.0 2023-09-28

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-yl)formamido}acetic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-yl)formamido}acetic acid (CAS No. 2172180-33-3)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-yl)formamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172180-33-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a phenyl ring, a fluorenyl moiety, and an acetic acid derivative. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for further exploration in drug discovery and molecular medicine.

The fluorenyl methoxycarbonyl (Fmoc) group in the molecule serves as a protecting group for amino functions, a common strategy in peptide synthesis. However, its utility extends beyond peptide chemistry, as it can also participate in various catalytic cycles and reactions that are pivotal in organic synthesis. The propargyl (prop-2-yn-1-yl) group introduces a terminal alkyne functionality, which is highly reactive and can be employed in Sonogashira coupling reactions, allowing for the construction of carbon-carbon bonds with precision. This dual functionality makes the compound a versatile building block for designing more complex molecules.

The phenyl ring is another critical component of this compound, contributing to its solubility characteristics and potential interactions with biological targets. Phenyl derivatives are widely studied due to their prevalence in natural products and their ability to modulate biological pathways. In particular, the combination of the phenyl ring with the Fmoc group suggests potential applications in peptidomimetics and protease inhibition studies. These peptidomimetics are designed to mimic the structure of biologically active peptides while offering improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. The structure-activity relationship (SAR) studies involving derivatives of this compound have revealed promising leads for therapeutic intervention in various diseases. For instance, modifications to the fluorenyl moiety have been shown to enhance binding stability to target proteins, while alterations to the propargyl group can improve metabolic stability.

In addition to its synthetic utility, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-yl)formamido}acetic acid has been explored in the development of novel catalysts for asymmetric synthesis. The combination of electron-rich aromatic systems with reactive triple bonds offers unique opportunities for designing chiral auxiliaries and ligands that can direct stereoselective reactions. Such catalysts are essential for producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their distinct biological activities.

The field of medicinal chemistry has seen significant progress in leveraging heterocyclic compounds like this one for drug development. The fluorene scaffold, known for its rigidity and hydrophobicity, provides a stable platform for further derivatization while maintaining favorable pharmacokinetic properties. Moreover, the presence of multiple functional groups allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability—key factors that determine a drug's efficacy and safety profile.

Current research is also focused on understanding the role of such compounds in modulating immune responses and inflammation. Preclinical studies have suggested that derivatives of this molecule may interact with immune checkpoint proteins, potentially offering therapeutic benefits in autoimmune diseases and cancer immunotherapy. The ability to modulate these interactions could lead to novel treatment strategies that enhance patient outcomes.

The synthetic pathways for 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(prop-2-yn-1-y l)formamido}acetic acid highlight the growing sophistication of organic synthesis techniques. Modern methodologies such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex molecular architectures efficiently. These advancements not only accelerate drug discovery but also enable the production of highly functionalized molecules that were previously inaccessible.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure their safety and efficacy before they can be considered for clinical use. The pharmaceutical industry relies on robust analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to characterize these molecules accurately. These tools provide critical data on molecular structure, purity, and stability—essential parameters that influence drug development timelines.

The economic impact of developing novel pharmaceuticals cannot be overstated. Investment in research and development (R&D) drives innovation across multiple sectors, from academic institutions to multinational corporations. Compounds like 2-{1-4-{(9H-fluoren -9 -yl)methoxycarbonyl}amino]phen yl-N-(prop -2 -yn -1 -y l )formamido}acetic acid represent significant milestones in this journey, offering hope for new treatments that address unmet medical needs.

In conclusion,2-{1 -4 -({(9H-fluore ny l)methoxycarbonyl }amino )phen y l-N -( prop - 2 -yn - 1 -y l )formamido }acetic acid (CAS No .2172180 -33 -3 ) is a multifaceted compound with broad applications in pharmaceutical chemistry , bioorganic synthesis , and medicinal research . Its unique structural features , coupled with recent advances in synthetic methodologies , position it as a promising candidate for further exploration . As research continues , we can expect even more innovative uses for this remarkable molecule , contributing to advancements in human health and well-being.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD